Cas no 1070661-25-4 (rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid)

Technical Introduction: rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. This compound is valuable in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and bioactive molecules, due to its stereochemical specificity and versatile reactivity. The Boc group enhances stability during synthesis, while the carboxylic acid moiety allows for further functionalization. Its rigid piperidine scaffold with a phenyl substituent contributes to its utility in designing conformationally constrained intermediates. Suitable for peptide coupling and asymmetric synthesis, this compound is a practical building block for researchers targeting complex molecular architectures.
rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid structure
1070661-25-4 structure
Product Name:rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid
CAS No:1070661-25-4
MF:C17H23NO4
MW:305.36882519722
CID:4570298
PubChem ID:86309389
Update Time:2025-06-14

rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Piperidinedicarboxylic acid, 5-phenyl-, 1-(1,1-dimethylethyl) ester, (3R,5R)-
    • 1,3-Piperidinedicarboxylic acid, 5-phenyl-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel-
    • rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid, cis
    • rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid
    • Inchi: 1S/C17H23NO4/c1-17(2,3)22-16(21)18-10-13(9-14(11-18)15(19)20)12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,20)/t13-,14+/m0/s1
    • InChI Key: BNUHNLZVJMQDJJ-UONOGXRCSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@@H](C2=CC=CC=C2)C[C@@H](C(O)=O)C1

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Additional information on rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid (CAS No. 1070661-25-4)

The compound rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid (CAS No. 1070661-25-4) is a chiral piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the phenylpiperidine core, make it a valuable intermediate in the development of bioactive molecules. This article delves into its chemical properties, synthesis, and relevance in modern drug discovery, addressing common queries and trends in the field.

Chemically, rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid belongs to the class of N-Boc-protected amino acids, which are widely used in peptide synthesis and medicinal chemistry. The presence of the Boc group enhances the compound's stability, facilitating its handling and storage. The phenylpiperidine moiety is a common pharmacophore found in numerous CNS-active drugs, underscoring the compound's potential in neuroscience research. Researchers often inquire about its solubility, melting point, and stereochemical purity, which are critical for reproducibility in experiments.

In recent years, the demand for chiral building blocks like rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound's CAS No. 1070661-25-4 is frequently searched in databases such as SciFinder and Reaxys, reflecting its importance in academic and industrial settings. Topics like "Boc deprotection conditions" and "piperidine derivatives in drug design" are trending, aligning with the compound's utility in these areas.

The synthesis of rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid typically involves multi-step organic reactions, including Boc protection, carboxylation, and chiral resolution. Optimizing these steps is a common challenge, as discussed in forums and research papers. The compound's X-ray crystallography data and NMR spectra are also sought after for structural validation, highlighting the need for detailed analytical characterization.

From a therapeutic perspective, phenylpiperidine derivatives are explored for their interactions with G-protein-coupled receptors (GPCRs) and ion channels, making rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid a candidate for studying neurodegenerative diseases and pain management. Searches for "piperidine-based CNS drugs" and "Boc-protected amino acid applications" often lead to this compound, emphasizing its interdisciplinary relevance.

In conclusion, rac-(3R,5R)-1-(tert-butoxy)carbonyl-5-phenylpiperidine-3-carboxylic acid (CAS No. 1070661-25-4) is a versatile chiral intermediate with broad utility in drug discovery and synthetic chemistry. Its structural complexity and functional groups align with current research trends, making it a subject of ongoing scientific interest. By addressing frequently asked questions and integrating SEO-friendly keywords, this overview aims to enhance its visibility and accessibility to researchers worldwide.

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